Cas no 141032-68-0 (2-Propanol, 1-[(1-methylethyl)amino]-3-(pyrazolo[1,5-a]pyridin-4-yloxy)-)

2-Propanol, 1-[(1-methylethyl)amino]-3-(pyrazolo[1,5-a]pyridin-4-yloxy)- structure
141032-68-0 structure
Product Name:2-Propanol, 1-[(1-methylethyl)amino]-3-(pyrazolo[1,5-a]pyridin-4-yloxy)-
CAS No:141032-68-0
MF:C13H19N3O2
MW:249.308862924576
CID:1308852
PubChem ID:9859762
Update Time:2025-04-20

2-Propanol, 1-[(1-methylethyl)amino]-3-(pyrazolo[1,5-a]pyridin-4-yloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1-(propan-2-ylamino)-3-pyrazolo[1,5-a]pyridin-4-yloxypropan-2-ol
    • 2-Propanol, 1-[(1-methylethyl)amino]-3-(pyrazolo[1,5-a]pyridin-4-yloxy)-
    • PKWHUMMDBOOVBE-UHFFFAOYSA-N
    • DTXSID60431977
    • 141032-68-0
    • SCHEMBL9062868
    • 1-(isopropylamino)-3-(pyrazolo[1,5-a]pyrid-4-yloxy)-2-propanol
    • Inchi: 1S/C13H19N3O2/c1-10(2)14-8-11(17)9-18-13-4-3-7-16-12(13)5-6-15-16/h3-7,10-11,14,17H,8-9H2,1-2H3
    • InChI Key: PKWHUMMDBOOVBE-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CN2C1=CC=N2)CC(CNC(C)C)O

Computed Properties

  • Exact Mass: 249.14787
  • Monoisotopic Mass: 249.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 58.8Ų

Experimental Properties

  • PSA: 58.79
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